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Get Quote

The table below summarizes the core identifying information and development status for Masoprocol based

on the search results.

Property Details
IUPAC Name 4-[4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol [1]
Other Synonyms Nordihydroguaiaretic acid (NDGA); erythro-nordihydroguaiaretic acid [2]

CAS Registry Number

Molecular Formula

Drug Type

Highest Phase of
Development

Known Approval

27686-84-6 [2]
C18H2204 [2]
Small molecule drug [2]

Withdrawn (The search results do not specify the reason or timeline for
withdrawal) [2]

Initially approved in the United States on September 4, 1992, for Actinic
Keratosis [2]

Recent Research & Proposed Mechanisms of Action
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Although Masoprocol's clinical status is "Withdrawn," it remains an active subject of scientific

investigation. A recent 2025 study has proposed a novel anticancer mechanism.

Detailed Experimental Workflow from 2025 Study

The following diagram illustrates the integrated approach used in a recent study to investigate NDGA's role

in inhibiting bladder cancer metastasis [3].
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Research workflow for NDGA mechanism study.
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This research established a promising mechanism where NDGA inhibits cancer metastasis by targeting a
specific glycosylation enzyme [3]. The study provides a detailed experimental pathway from biomarker

discovery to therapeutic validation.

Comprehensive Pharmacological Profile

NDGA is a phenolic lignan obtained from the creosote bush (Larrea tridentata) [1]. Its biological activity is

largely attributed to its structure, which features two catechol rings.

The table below summarizes its key molecular targets and associated effects as described in the literature [1].

Target | Action Documented or Proposed Effect

Pan-Lipoxygenase (LOX) Inhibitor = Reduces the production of inflammatory mediators like
leukotrienes [1].

Potent Antioxidant The catechol rings scavenge reactive oxygen species (ROS) [1].
Activator of NRF2 Pathway Can induce endogenous antioxidant responses in cells [1].
Inhibitor of al,3- Proposed novel mechanism for inhibiting cancer metastasis via
mannosyltransferase (ALG3) suppression of protein glycosylation [3].

Implications for Research and Development

The ongoing research into NDGA highlights several key points for professionals in the field:

¢ Novel Mechanisms: Investigation of NDGA has moved beyond its traditional role as a lipoxygenase
inhibitor, exploring new targets like glycosylation enzymes in oncology [3].

o Safety Considerations: A 2020 review notes that excessive consumption of NDGA is linked to liver
and kidney damage, underscoring the narrow therapeutic window and need for careful dosing [1].

¢ Natural Product Source: Larrea tridentata remains a source of new chemical entities with
investigated antibacterial and cytotoxic activities [4].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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